Cas no 6361-05-3 (Acetic acid, (diphenylphosphinyl)-, ethyl ester)

• Product Name: Acetic acid, (diphenylphosphinyl)-, ethyl ester
• CAS No: 6361-05-3
• MF: C₁₆H₁₇O₃P
• MW: 288.278145551682
• CID: 426115
• PubChem ID: 796941
• Update Time: 2025-04-19

Acetic acid, (diphenylphosphinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (diphenylphosphinyl)-, ethyl ester
• diphenyl(ethoxycarbonylmethyl)phosphine oxide
• diphenyl-2-carbethoxymethyl-phosphine oxide
• ethyl(diphenylphosphoryl)acetate
• HMS2175A10
• oxide de diphenylphosphinomethyl carbethoxyethyl
• Ph2P(O)CH2COOEt
• CBMicro_012246
• ethyl (diphenylphosphoryl)acetate
• SR-01000196028-1
• AF-936/31256044
• DTXSID60355341
• (Diphenyl-phosphinoyl)-acetic acid ethyl ester
• SR-01000196028
• 6361-05-3
• MLS000532664
• ethyl diphenylphosphorylacetate
• BB 0237740
• (Ethoxycarbonylmethyl)diphenylphosphine oxide
• CHEMBL1321881
• Ethyl 2-(diphenylphosphoryl)acetate
• AKOS004090667
• ethyl 2-diphenylphosphorylacetate
• MFCD00427206
• SMSF0003436
• CB15465
• SMR000137603
• BIM-0012249.P001

• Inchi： 1S/C16H17O3P/c1-2-19-16(17)13-20(18,14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12H,2,13H2,1H3
• InChI Key： WYOVIIWQEUXLET-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 288.09200
• Monoisotopic Mass: 288.09153140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 53.18000
• LogP: 2.56360